3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide

• Molecular Formula: C19H21Cl2NO4S2
• Molecular Weight: 462.4 g/mol
• IUPAC Name: 3,5-dichloro-N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide
• InChI: InChI=1S/C19H21Cl2NO4S2/c1-3-26-18-15(20)8-13(9-16(18)21)19(23)22(10-17-12(2)4-6-27-17)14-5-7-28(24,25)11-14/h4,6,8-9,14H,3,5,7,10-11H2,1-2H3
• InChI Key: GZAOXSIGCGYBRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)N(CC2=C(C=CS2)C)C3CCS(=O)(=O)C3)Cl

Description

3,5-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide is a benzamide derivative featuring a complex substitution pattern. Its core structure consists of a benzamide ring substituted with 3,5-dichloro and 4-ethoxy groups. The two nitrogen-bound substituents include a 1,1-dioxidotetrahydrothiophen-3-yl moiety (a sulfone-containing heterocycle) and a (3-methylthiophen-2-yl)methyl group (a thiophene derivative). The dichloro and ethoxy groups are common in bioactive molecules due to their electron-withdrawing and solubility-modifying effects, while the thiophene and sulfone moieties may enhance lipophilicity and target-binding specificity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide typically involves multiple steps, including the formation of intermediate compounds. Common synthetic routes may involve:

Formation of the Benzamide Core: This step involves the reaction of 3,5-dichloro-4-ethoxybenzoic acid with appropriate amines under conditions such as reflux in the presence of a dehydrating agent.

Introduction of Thiophene Groups: The thiophene groups can be introduced through reactions involving thiophene derivatives and suitable coupling agents.

Oxidation and Substitution Reactions: The final steps may include oxidation of the thiophene sulfur atoms to form the dioxidotetrahydrothiophene moiety and substitution reactions to introduce the methylthiophene group.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The thiophene sulfur atoms can be further oxidized under strong oxidizing conditions.

Reduction: The compound can be reduced to modify the oxidation state of the sulfur atoms or other functional groups.

Substitution: Halogen atoms (chlorine) can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base or catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide exhibit significant antimicrobial properties. A study evaluated derivatives for their efficacy against various bacteria and fungi. The results showed that these compounds were particularly effective against Gram-positive bacteria, suggesting their potential as antimicrobial agents .

Anti-inflammatory Potential

Molecular docking studies have suggested that this compound may act as a potent inhibitor of 5-lipoxygenase (5-LOX), an enzyme involved in the inflammatory response. This finding highlights its potential application in treating inflammatory diseases .

Anticancer Properties

The compound has also been evaluated for its cytotoxic effects against various cancer cell lines. Preliminary studies indicate promising results in inhibiting cancer cell proliferation, particularly in breast and colon cancer models . The structural features of the compound may contribute to its ability to interact with biological targets involved in cancer progression.

Study on Antimicrobial Efficacy

A recent study synthesized a series of compounds related to 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide and tested their antimicrobial activity using disc diffusion methods. The results demonstrated that certain derivatives exhibited stronger activity against Bacillus species compared to standard antibiotics .

Evaluation of Anti-inflammatory Activity

In silico studies have been conducted to assess the anti-inflammatory potential of this compound through molecular docking simulations. The findings indicated that it could effectively bind to the active site of 5-lipoxygenase, suggesting a mechanism for its anti-inflammatory action .

Summary of Findings

Application	Findings
Antimicrobial	Effective against Gram-positive bacteria; potential for development as an antibiotic.
Anti-inflammatory	Possible inhibitor of 5-lipoxygenase; warrants further investigation for therapeutic use.
Anticancer	Shows cytotoxic effects on various cancer cell lines; potential for cancer treatment.

Mechanism of Action

The mechanism of action of 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or ion channels. The compound’s unique structure allows it to modulate the activity of these targets, leading to various biological effects. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

Key compounds include etobenzanid, sulfentrazone, and diflufenican, all of which are established agrochemicals .

Structural and Functional Group Analysis

Compound Name	Core Structure	Key Substituents	Application	Reference
3,5-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide	Benzamide	- 3,5-Dichloro - 4-Ethoxy - N-(Tetrahydrothiophene-1,1-dioxide) - N-(3-Methylthiophen-2-ylmethyl)	Potential herbicide (inferred)	—
Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide)	Benzamide	- N-(2,3-Dichlorophenyl) - 4-Ethoxymethoxy	Herbicide
Sulfentrazone (N-(2,4-dichloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)phenyl)methanesulfonamide)	Sulfonamide	- N-(Dichlorophenyl) - Triazole ring - Difluoromethyl	Herbicide
Diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide)	Benzamide	- Pyridine ring - 2,4-Difluorophenyl - Trifluoromethylphenoxy	Herbicide

Key Observations:

Benzamide vs. Sulfonamide Cores :

• The target compound and etobenzanid/diflufenican share a benzamide core, while sulfentrazone utilizes a sulfonamide scaffold. Benzamides often inhibit enzymes or receptors via hydrogen bonding (amide carbonyl) and hydrophobic interactions (aromatic rings), whereas sulfonamides typically target metabolic pathways (e.g., acetolactate synthase in plants) .

Chloro and Ethoxy Substituents :

• Both the target compound and etobenzanid feature chloro and alkoxy groups. The 3,5-dichloro substitution in the target may enhance electron withdrawal, stabilizing negative charges in target-binding pockets. Ethoxy groups improve solubility compared to bulkier alkoxymes (e.g., ethoxymethoxy in etobenzanid) .

Heterocyclic Moieties :

• The target’s tetrahydrothiophene-1,1-dioxide group introduces a sulfone, which increases polarity and metabolic stability compared to simple thioethers. This contrasts with sulfentrazone’s triazole ring, which likely participates in π-π stacking or metal coordination .
• The 3-methylthiophen-2-ylmethyl substituent in the target may enhance lipid solubility, facilitating membrane penetration—a feature absent in diflufenican’s fluorinated aryl groups.

Mechanistic and Application Insights

• Etobenzanid: Acts as a protoporphyrinogen oxidase (PPO) inhibitor, disrupting chlorophyll synthesis. Its dichlorophenyl and ethoxymethoxy groups are critical for binding to the enzyme’s hydrophobic active site .
• Sulfentrazone : Inhibits PPO via its triazole and sulfonamide groups, with the difluoromethyl moiety resisting oxidative degradation .
• Diflufenican: A carotenoid biosynthesis inhibitor, leveraging its pyridine and trifluoromethyl groups for prolonged soil residual activity .

Target Compound Hypotheses :

• The sulfone and thiophene groups may improve photostability and soil persistence compared to conventional benzamides.

Physicochemical and ADMET Considerations

• Lipophilicity : The target’s thiophene and sulfone groups likely increase logP values, enhancing membrane permeability but risking bioaccumulation.

Biological Activity

3,5-Dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide is a synthetic compound belonging to the benzamide class. This compound has garnered interest in medicinal chemistry due to its potential biological activities, including enzyme inhibition and receptor modulation. This article delves into the biological activity of this compound, summarizing key research findings, mechanisms of action, and comparative studies with related compounds.

Molecular Formula: C20H20Cl2FNO4S
Molecular Weight: 460.3 g/mol
IUPAC Name: 3,5-dichloro-N-(1,1-dioxothiolan-3-yl)-4-ethoxy-N-[(2-fluorophenyl)methyl]benzamide
InChI Key: PKMFPZAUAFWEMU-UHFFFAOYSA-N

The biological activity of this compound is hypothesized to involve several mechanisms:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, potentially altering the pharmacokinetics of other drugs.
• Receptor Modulation: It may interact with various cellular receptors, influencing signaling pathways that regulate physiological processes.
• DNA Interaction: There is potential for binding to DNA, affecting gene expression and cellular proliferation.

Biological Activity Studies

A review of relevant literature reveals several studies that characterize the biological activities of this compound:

1. Anticancer Activity

Research has indicated that similar benzamide derivatives exhibit cytotoxic effects against various cancer cell lines. For instance, studies on related compounds have shown IC50 values in the low micromolar range against breast and colon cancer cells . The unique functional groups in 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide may enhance its potency.

2. Antimicrobial Properties

Compounds within this chemical class have demonstrated antimicrobial activity against a range of pathogens. For example, benzamides have been noted for their effectiveness against Gram-positive and Gram-negative bacteria . The presence of the thiophene moiety is believed to contribute to this activity through membrane disruption or interference with bacterial metabolism.

Comparative Studies

The following table summarizes key comparisons between 3,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxy-N-[(3-methylthiophen-2-yl)methyl]benzamide and similar compounds:

Compound Name	Structure	Biological Activity	IC50 (µM)
3,5-Dichloro-Benzamide	Structure	Moderate anticancer activity	10
N-(2-Fluorobenzyl)-Benzamide	Structure	Antimicrobial properties	15
3-Methylbenzamide	Structure	Antihypertensive effects	8

Case Study 1: Anticancer Efficacy

In a study published in Journal of Medicinal Chemistry, researchers evaluated the anticancer efficacy of various benzamide derivatives. The study revealed that compounds with an ethoxy group exhibited enhanced selectivity for cancer cells over normal cells. The compound's structure was linked to its ability to induce apoptosis in cancer cell lines through receptor-mediated pathways .

Case Study 2: Antimicrobial Testing

A recent investigation into the antimicrobial properties of thiophene-containing benzamides demonstrated significant inhibition of bacterial growth in vitro. The study utilized a series of assays to determine Minimum Inhibitory Concentrations (MICs) against common pathogens such as Staphylococcus aureus and Escherichia coli, indicating that structural modifications can significantly impact efficacy .

Q & A

Basic Question: What synthetic methodologies are recommended for preparing this benzamide derivative, and how can reaction conditions be optimized for improved yield?

Methodological Answer:

• Synthetic Routes :
  • Stepwise Functionalization : Begin with chlorination of the benzamide core, followed by etherification at the 4-position using ethyl bromide under basic conditions (e.g., K₂CO₃ in DMF) .
  • Amide Coupling : Use substituted tetrahydrothiophene-3-amine and 3-methylthiophene-2-methylamine as nucleophiles. Activate the carboxylic acid intermediate (e.g., via HOBt/EDC coupling) for selective N-alkylation .
• Optimization Strategies :
  • Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of aromatic intermediates.
  • Reflux Duration : Monitor reaction progress via TLC; extended reflux (6–8 hours) may improve conversion for sterically hindered amines .
  • Purification : Column chromatography (silica gel, hexane/EtOAc gradient) resolves unreacted amines and byproducts .

Basic Question: Which analytical techniques are critical for confirming the structural integrity of this compound?

Methodological Answer:

• Spectroscopic Characterization :
  • ¹H/¹³C NMR : Assign peaks using deuterated DMSO or CDCl₃. Key signals include tetrahydrothiophene-dioxide protons (δ 3.1–3.5 ppm) and thiophene methyl groups (δ 2.4–2.6 ppm) .
  • IR Spectroscopy : Confirm sulfone (S=O, ~1300 cm⁻¹) and amide (C=O, ~1650 cm⁻¹) functionalities .
  • High-Resolution Mass Spectrometry (HRMS) : Validate molecular ion ([M+H]⁺) with <5 ppm error .
• Chromatography :
  • HPLC-PDA : Purity assessment using a C18 column (MeCN/H₂O mobile phase) .

Advanced Question: How can density functional theory (DFT) elucidate electronic properties and reactivity patterns in this compound?

Methodological Answer:

• Computational Workflow :
  • Geometry Optimization : Use B3LYP/6-31G(d) to minimize energy and confirm bond lengths/angles .
  • Frontier Molecular Orbitals (FMOs) : Calculate HOMO-LUMO gaps to predict sites for electrophilic/nucleophilic attack.
  • TD-DFT : Simulate UV-Vis spectra (e.g., in ethanol) and compare with experimental λ_max .
• Reactivity Insights :
  • Electrophilic Substitution : The 3,5-dichloro and ethoxy groups direct reactivity at the 4-position. Validate via Mulliken charge distribution .

Advanced Question: How should researchers address contradictions in reported biological activity data for this compound?

Methodological Answer:

• Root Cause Analysis :
  • Purity Verification : Re-examine conflicting studies using HPLC and HRMS to rule out batch-to-batch impurities .
  • Assay Conditions : Compare solvent (DMSO vs. saline), cell lines, and incubation times. Standardize protocols (e.g., MTT assay) .
• Control Experiments :
  • Metabolite Screening : Use LC-MS to identify degradation products under assay conditions .
  • Positive/Negative Controls : Include reference inhibitors (e.g., kinase inhibitors) to validate assay sensitivity .

Basic Question: What in vitro models are suitable for initial biological evaluation of this compound?

Methodological Answer:

• Target Selection :
  • Kinase Inhibition : Screen against recombinant kinases (e.g., EGFR, VEGFR) via fluorescence polarization .
  • Antimicrobial Activity : Use Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains in broth microdilution assays .
• Dosage Range :
  • IC₅₀ Determination : Test 0.1–100 µM concentrations in triplicate, with DMSO controls (<1% v/v) .

Advanced Question: How can structure-activity relationship (SAR) studies identify critical functional groups for bioactivity?

Methodological Answer:

• SAR Design :
  • Analog Synthesis : Modify substituents (e.g., replace ethoxy with methoxy, vary thiophene substituents) using methods in .
  • Pharmacophore Mapping : Overlay optimized DFT geometries to identify H-bond acceptors (sulfone) and hydrophobic regions (chlorinated aryl) .
• Data Correlation :
  • Multivariate Analysis : Use PLS regression to correlate logP, polar surface area, and IC₅₀ values .